Cas no 7064-05-3 (Isoxazole, 4,5-dihydro-5-phenyl-3-(trichloromethyl)-)

• Product name: Isoxazole, 4,5-dihydro-5-phenyl-3-(trichloromethyl)-
• CAS No: 7064-05-3
• MF: C₂₃H₃₀N₄O₂S₂
• MW: 458.639902591705
• CID: 581492
• PubChem ID: 5265400

Isoxazole, 4,5-dihydro-5-phenyl-3-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4,5-dihydro-5-phenyl-3-(trichloromethyl)-
• 7064-05-3
• 5-{[3-(Butan-2-yl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl}-4-methyl-2-oxo-6-(piperidin-1-yl)-1-propyl-1,2-dihydropyridine-3-carbonitrile
• DTXSID90990860

• Inchi： InChI=1S/C23H30N4O2S2/c1-5-10-26-20(25-11-8-7-9-12-25)17(16(4)18(14-24)21(26)28)13-19-22(29)27(15(3)6-2)23(30)31-19/h13,15H,5-12H2,1-4H3
• InChI Key： LBGLUIQNGYOHCA-UHFFFAOYSA-N
• SMILES： CCCN1C(=C(C(=C(C1=O)C#N)C)C=C2C(=O)N(C(=S)S2)C(C)CC)N3CCCCC3

Computed Properties

• Exact Mass: 458.1813
• Monoisotopic Mass: 458.181018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 125
• XLogP3: 4.2

Experimental Properties

• Density: 1.29
• Boiling Point: 471.6°Cat760mmHg
• Flash Point: 239°C
• Refractive Index: 1.64
• PSA: 67.65